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Compound of Interest

Compound Name: Bis(2-hexyldecyl) adipate

Cat. No.: B15466299

Introduction

In the quest for sustainable alternatives to petroleum-derived chemicals, bio-based plasticizers
have emerged as a critical area of research and development. These compounds, derived from
renewable resources, offer the potential to reduce the environmental footprint of a vast array of
consumer and industrial products. This technical guide provides an in-depth overview of bis(2-
hexyldecyl) adipate, a high molecular weight adipate ester, as a representative bio-based
chemical. While specific data for bis(2-hexyldecyl) adipate is not extensively available in
public literature, this guide will extrapolate from established principles of bio-based chemical
synthesis and the well-documented properties of a close structural analog, bis(2-ethylhexyl)
adipate (DEHA).

This document is intended for researchers, scientists, and professionals in drug development
and material science who are interested in the synthesis, properties, and applications of novel,
sustainable chemical entities.

Bio-Based Synthesis of Bis(2-hexyldecyl) Adipate

The "bio-based" designation of bis(2-hexyldecyl) adipate necessitates that its constituent
parts, adipic acid and 2-hexyldecanol, are derived from renewable biomass. The following
sections detail the established and emerging pathways for the synthesis of these precursors.

Bio-Based Adipic Acid
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Adipic acid, a C6 dicarboxylic acid, is a major industrial chemical traditionally produced from
petroleum-based feedstocks. However, significant progress has been made in developing bio-
based routes from carbohydrates. One of the most promising pathways starts with glucose,
which can be sourced from starch, cellulose, or other sugars.

The conversion of glucose to adipic acid can be achieved through a multi-step chemo-catalytic
process. A common route involves the oxidation of glucose to glucaric acid, followed by the
hydrodeoxygenation (HDO) of glucaric acid to adipic acid.[1][2] Various catalysts have been
explored for these transformations, including platinum, palladium, and rhenium-based systems.

[1]

Another bio-based route to adipic acid involves the conversion of 5-hydroxymethylfurfural
(HMF), a platform chemical derived from the dehydration of C6 sugars. HMF can be oxidized to
2,5-furandicarboxylic acid (FDCA), which is then hydrogenated and ring-opened to yield adipic
acid.[3]

Bio-Based 2-Hexyldecanol

2-Hexyldecanol is a C16 branched-chain primary alcohol. The Guerbet reaction provides a
commercially viable route to such long-chain branched alcohols from shorter-chain, bio-derived
alcohols like ethanol.[2][4][5] The reaction involves the self-condensation of a primary alcohol
at elevated temperatures in the presence of a catalyst.

The synthesis of 2-hexyldecanol can be envisioned as a multi-step Guerbet condensation
starting from bio-ethanol. The process involves a series of dehydrogenations, aldol
condensations, dehydrations, and hydrogenations to build up the carbon chain.

Esterification

The final step in the synthesis of bis(2-hexyldecyl) adipate is the esterification of adipic acid
with two equivalents of 2-hexyldecanol. This is a reversible reaction that is typically driven to
completion by removing the water formed as a byproduct, often through azeotropic distillation.
The reaction is usually catalyzed by an acid, such as sulfuric acid or p-toluenesulfonic acid.
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Bio-based synthesis pathway for Bis(2-hexyldecyl) adipate.

Physicochemical Properties

As bis(2-hexyldecyl) adipate is not a widely characterized compound, its physicochemical
properties are estimated based on trends observed in homologous series of dialkyl adipates
and by using bis(2-ethylhexyl) adipate (DEHA) as a reference.

General Trends with Increasing Alkyl Chain Length:

Molecular Weight: Increases significantly.

Boiling Point: Increases due to stronger van der Waals forces.

Viscosity: Increases as larger molecules have greater resistance to flow.[6]

Density: Tends to show a smaller, less predictable change.

Water Solubility: Decreases due to the increasing size of the nonpolar alkyl chains.

The table below presents the known properties of DEHA as a baseline for comparison.
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Bis(2-ethylhexyl) adipate

Bis(2-hexyldecyl) adipate

Property .
(DEHA) (Estimated)
CAS Number 103-23-1 N/A
Molecular Formula C22H4204 C38H7404
Molecular Weight ( g/mol ) 370.57 595.0

Colorless to pale yellow oily

Colorless to pale yellow oily

Appearance liquid liquid

Boiling Point (°C) 214 @ 5 mmHg > 250 @ 5 mmHg
Melting Point (°C) -67.8 <-20

Flash Point (°C) 196 > 200

Density (g/cm? at 20°C) 0.922 ~0.91

Viscosity (mPa-s at 20°C) 13-15 Significantly higher
Water Solubility Very slightly soluble Insoluble

Experimental Protocols

This section provides a representative experimental protocol for the synthesis of a long-chain

dialkyl adipate, which can be adapted for the synthesis of bis(2-hexyldecyl) adipate.

Synthesis of Bis(2-hexyldecyl) Adipate (Representative

Protocol)

Materials:

Adipic acid (1.0 equivalent)

2-Hexyldecanol (2.1 equivalents)
p-Toluenesulfonic acid monohydrate (0.02 equivalents)

Toluene (as azeotroping agent)
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Apparatus:

e Round-bottom flask equipped with a Dean-Stark trap, condenser, magnetic stirrer, and
heating mantle.

Procedure:

 To the round-bottom flask, add adipic acid, 2-hexyldecanol, p-toluenesulfonic acid
monohydrate, and toluene.

» Heat the reaction mixture to reflux with vigorous stirring. The water formed during the
esterification will be collected in the Dean-Stark trap.

o Continue the reaction until the theoretical amount of water has been collected, or until no
more water is being evolved. The progress of the reaction can also be monitored by
measuring the acid number of the reaction mixture.

e Once the reaction is complete, cool the mixture to room temperature.

e Wash the organic phase with a saturated solution of sodium bicarbonate to neutralize the
catalyst, followed by washing with brine.

e Dry the organic phase over anhydrous sodium sulfate.

« Filter the drying agent and remove the toluene under reduced pressure using a rotary
evaporator.

e The crude product can be further purified by vacuum distillation to obtain the final bis(2-
hexyldecyl) adipate.
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General experimental workflow for the synthesis of a dialkyl adipate.
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Potential Applications

Given its high molecular weight and branched alkyl chains, bis(2-hexyldecyl) adipate is
expected to be a highly effective and permanent plasticizer. Its potential applications are likely
to be in areas where low volatility, high thermal stability, and excellent low-temperature
performance are required. These include:

» High-performance polymers: As a plasticizer for PVC, polyurethanes, and other polymers
used in demanding applications.

 Lubricants and functional fluids: The long, branched alkyl chains suggest good lubricating
properties and a wide operating temperature range.

o Cosmetics and personal care: As an emollient and solvent in various formulations.

Safety and Toxicology

No specific toxicological data for bis(2-hexyldecyl) adipate is available. However, the
toxicology of adipate esters is generally well-understood. For high molecular weight esters like
this, the following trends are expected:

o Low acute toxicity: Due to their large size and low water solubility, they are poorly absorbed
from the gastrointestinal tract and skin.

o Low volatility: This minimizes the risk of inhalation exposure.
o Good biodegradability: Adipate esters are generally considered to be readily biodegradable.

Bis(2-ethylhexyl) adipate (DEHA) has been extensively studied and is considered to have low
toxicity. It is not classified as a human carcinogen. It is reasonable to assume that the higher
molecular weight bis(2-hexyldecyl) adipate would exhibit an even more favorable
toxicological profile due to its expected lower absorption and bioavailability. However, any new
chemical would require thorough toxicological evaluation before commercial use.

Disclaimer: This technical guide is for informational purposes only and is based on
extrapolations from available scientific literature. The synthesis and handling of any chemical
should be performed by trained professionals with appropriate safety precautions. The

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15466299?utm_src=pdf-body
https://www.benchchem.com/product/b15466299?utm_src=pdf-body
https://www.benchchem.com/product/b15466299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15466299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

properties and toxicological profile of bis(2-hexyldecyl) adipate have not been empirically
determined and should be treated as estimations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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